Cas no 89012-53-3 (Cyclopentanone, 3-ethyl-3-phenyl-)

• Product Name: Cyclopentanone, 3-ethyl-3-phenyl-
• CAS No: 89012-53-3
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 615925
• PubChem ID: 13411506
• Update Time: 2025-04-19

Cyclopentanone, 3-ethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-ethyl-3-phenyl-
• 3-ethyl-3-phenylcyclopentan-1-one
• DTXSID20539943
• 89012-53-3

• Inchi： 1S/C13H16O/c1-2-13(9-8-12(14)10-13)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： QKWAMOBOGHMDJB-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC=CC=2)(CC)C1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų